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Compound of Interest

Compound Name: 3-Vinylbenzaldehyde

Cat. No.: B026632 Get Quote

For immediate reference, 3-Vinylbenzaldehyde should be disposed of as hazardous chemical

waste.[1] This entails collection in a designated, properly labeled container for pickup by an

approved waste disposal service.[1] Under no circumstances should this chemical be disposed

of down the drain or in regular trash.

This guide provides detailed procedures for the safe handling and disposal of 3-
Vinylbenzaldehyde, in line with established safety protocols, to ensure the well-being of

laboratory personnel and environmental protection.

Key Safety and Hazard Information
3-Vinylbenzaldehyde is classified as a hazardous substance, and appropriate precautions

must be taken during its handling and disposal.[1][2] It is a combustible solid and can cause

skin, eye, and respiratory irritation.[2]

Quantitative Data Summary:
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Property Value Source

Molecular Formula C₉H₈O [3]

Molecular Weight 132.16 g/mol [2][3]

Flash Point 98.9 °C (210.0 °F) - closed cup

Density 1.04 g/mL at 25 °C [4]

Refractive Index n20/D 1.58 [4]

Storage Temperature 2-8°C

GHS Hazard Statements

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

[2]

Experimental Protocol: Disposal Procedure
The following step-by-step protocol outlines the required procedure for the disposal of 3-
Vinylbenzaldehyde waste.

1. Personal Protective Equipment (PPE):

Before handling the chemical, ensure appropriate PPE is worn, including:

Safety goggles or face shield

Chemical-resistant gloves (e.g., nitrile)

Lab coat

N95 dust mask or equivalent respiratory protection

2. Waste Collection:

Designate a specific, sealed container for 3-Vinylbenzaldehyde waste. This container must

be:
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Clearly labeled as "Hazardous Waste: 3-Vinylbenzaldehyde".

Compatible with the chemical.

Kept closed when not in use.

Collect all waste, including any contaminated materials such as pipette tips, wipes, and

empty containers.

3. Empty Container Disposal:

Empty containers that held 3-Vinylbenzaldehyde must be treated as hazardous waste.

The first rinse of the container must be collected and disposed of as hazardous waste.[5] For

highly toxic chemicals, the first three rinses must be collected.[5]

After thorough rinsing and drying, labels on the container must be fully removed or defaced

before it can be discarded as regular solid waste.[5]

4. Storage of Waste:

Store the hazardous waste container in a designated, well-ventilated, and secure area, away

from incompatible materials.

5. Final Disposal:

Arrange for the collection of the hazardous waste by a licensed and approved chemical

waste disposal company.[1] Adhere to all local, state, and federal regulations for hazardous

waste disposal.

Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of 3-
Vinylbenzaldehyde.
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Start: Need to Dispose of
3-Vinylbenzaldehyde Waste

Step 1: Wear Appropriate PPE
(Goggles, Gloves, Lab Coat, Respirator)

Step 2: Collect Waste in a
Designated, Labeled Container

Step 3: Triple Rinse Empty Containers
and Collect Rinsate as Waste

Step 4: Store Waste Container
in a Secure, Ventilated Area

Step 5: Arrange for Pickup by
Approved Waste Disposal Service

End: Proper Disposal Complete

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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